5-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C18H21ClN4O4 and its molecular weight is 392.84. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nicotinamide Derivatives and Related Compounds
Biological Activity and Pathway Involvement
- Nicotinamide derivatives, including compounds with pyridine and pyrazine structures, play crucial roles in biological systems, impacting conditions like pellagra through their action in the NAD+ salvage pathway and against microbial activities (Ellinger & Fraenkel, 1947; Seiner et al., 2010).
Chemical Synthesis and Modification
- Chemical synthesis techniques have been developed to modify nicotinamide and related compounds, demonstrating the versatility of these molecules in generating a variety of derivatives with potential biological activities (Attia & Michael, 1982; Yu et al., 2021).
Herbicidal Activity
- Novel nicotinamide derivatives have been explored for their herbicidal activity, with some showing promising results against various plant species, indicating the potential for developing new herbicide formulations (Yu et al., 2021).
Antibacterial and Antimicrobial Applications
- Some nicotinamide derivatives have been synthesized and evaluated for their antibacterial activities, showing significant effects against various bacterial strains, which points towards the potential for these compounds in medical applications and drug development (Oroujzadeh et al., 2017).
Crystal Engineering and Thermodynamics
- The study of nicotinamide and pyrazinamide in the context of crystal engineering highlights the importance of these compounds in understanding molecular interactions and designing materials with specific properties (Jarzembska et al., 2014).
properties
IUPAC Name |
5-chloro-6-(oxan-4-yloxy)-N-[3-(6-oxopyridazin-1-yl)propyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN4O4/c19-15-11-13(12-21-18(15)27-14-4-9-26-10-5-14)17(25)20-6-2-8-23-16(24)3-1-7-22-23/h1,3,7,11-12,14H,2,4-6,8-10H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMEUYJFKZREJAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C=C(C=N2)C(=O)NCCCN3C(=O)C=CC=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.